5,11-dioxa-4-azatricyclo[6.4.0.02,6]dodeca-1(12),2(6),3,7,9-pentaene

• CAS No.: 108668-08-2
• Molecular Formula: C9H5NO2
• Molecular Weight: 159.14 g/mol
• IUPAC Name: 5,11-dioxa-4-azatricyclo[6.4.0.02,6]dodeca-1(12),2(6),3,7,9-pentaene
• InChI: InChI=1S/C9H5NO2/c1-2-11-5-8-6(1)3-9-7(8)4-10-12-9/h1-5H
• InChI Key: AXARDQWYCZKKMN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C2C1=CC3=C2C=NO3

Description

5,11-dioxa-4-azatricyclo[64002,6]dodeca-1(12),2(6),3,7,9-pentaene is a complex organic compound characterized by its unique tricyclic structure

Chemical Reactions Analysis

5,11-dioxa-4-azatricyclo[6.4.0.02,6]dodeca-1(12),2(6),3,7,9-pentaene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

5,11-dioxa-4-azatricyclo[6.4.0.02,6]dodeca-1(12),2(6),3,7,9-pentaene has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5,11-dioxa-4-azatricyclo[6.4.0.02,6]dodeca-1(12),2(6),3,7,9-pentaene involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzyme activity or disruption of cellular processes. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

5,11-dioxa-4-azatricyclo[6.4.0.02,6]dodeca-1(12),2(6),3,7,9-pentaene can be compared with other similar compounds, such as:

4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.0,2,6]decan-9-one: This compound has a similar tricyclic structure but differs in its functional groups and overall molecular weight.

2-({4,6-dioxa-10,12-diazatricyclo[7.3.0.0^{3,7}]dodeca-1,3(7),8,10-tetraene-11-sulfinyl}methyl)-5-fluoro-N,N-dimethylaniline: This compound also features a tricyclic structure but includes additional functional groups that confer different chemical properties.

The uniqueness of this compound lies in its specific arrangement of atoms and the resulting chemical and biological properties.